Cas no 184648-57-5 (Cycloocta[c]pyridine-4-carbonitrile, 3-chloro-5,6,7,8,9,10-hexahydro-)

• Product Name: Cycloocta[c]pyridine-4-carbonitrile, 3-chloro-5,6,7,8,9,10-hexahydro-
• CAS No: 184648-57-5
• MF: C₁₂H₁₃ClN₂
• MW: 220.698021650314
• CID: 3825104
• PubChem ID: 3276230
• Update Time: 2025-06-27

Cycloocta[c]pyridine-4-carbonitrile, 3-chloro-5,6,7,8,9,10-hexahydro- Chemical and Physical Properties

Names and Identifiers

• Cycloocta[c]pyridine-4-carbonitrile, 3-chloro-5,6,7,8,9,10-hexahydro-
• 3-Chloro-5,6,7,8,9,10-hexahydro-cycloocta[c]pyridine-4-carbonitrile
• 3-chloro-5,6,7,8,9,10-hexahydrocycloocta[c]pyridine-4-carbonitrile
• 184648-57-5
• AKOS024368681

• Inchi： 1S/C12H13ClN2/c13-12-11(7-14)10-6-4-2-1-3-5-9(10)8-15-12/h8H,1-6H2
• InChI Key： CBHJGEVVZVXYOS-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C(C#N)C2CCCCCCC1=2

Computed Properties

• Exact Mass: 220.0767261Da
• Monoisotopic Mass: 220.0767261Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 36.7Ų

Additional information on Cycloocta[c]pyridine-4-carbonitrile, 3-chloro-5,6,7,8,9,10-hexahydro-

Recent Advances in the Study of Cycloocta[c]pyridine-4-carbonitrile, 3-chloro-5,6,7,8,9,10-hexahydro- (CAS: 184648-57-5)

The compound Cycloocta[c]pyridine-4-carbonitrile, 3-chloro-5,6,7,8,9,10-hexahydro- (CAS: 184648-57-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The structural motif of the cycloocta[c]pyridine core, combined with the chloro and cyano functional groups, provides a versatile scaffold for further chemical modifications. Researchers have explored its utility in the development of kinase inhibitors, given its ability to interact with ATP-binding sites in various kinase enzymes.

One of the most promising areas of research involves the compound's potential as a precursor for the development of anti-cancer agents. In vitro studies have demonstrated that derivatives of Cycloocta[c]pyridine-4-carbonitrile exhibit inhibitory activity against several cancer cell lines, including breast, lung, and colon cancer. The mechanism of action appears to involve the disruption of cell cycle progression and induction of apoptosis, although further studies are needed to elucidate the precise molecular targets.

In addition to its anti-cancer potential, recent investigations have explored the compound's application in neurodegenerative diseases. Preliminary data suggest that certain derivatives may modulate neurotransmitter systems, offering a potential avenue for the treatment of conditions such as Alzheimer's and Parkinson's diseases. However, these findings are still in the early stages, and more comprehensive studies are required to validate these effects.

The synthesis of Cycloocta[c]pyridine-4-carbonitrile, 3-chloro-5,6,7,8,9,10-hexahydro- has also seen advancements, with researchers developing more efficient and scalable routes. Recent publications describe improved catalytic methods that enhance yield and purity, making the compound more accessible for further research and development. These synthetic improvements are critical for advancing the compound's potential from the laboratory to clinical applications.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, need further optimization to enhance its therapeutic potential. Additionally, toxicological studies are essential to ensure safety before progressing to clinical trials. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in addressing these challenges.

In conclusion, Cycloocta[c]pyridine-4-carbonitrile, 3-chloro-5,6,7,8,9,10-hexahydro- (CAS: 184648-57-5) represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities and synthetic versatility make it a valuable candidate for further research. Continued exploration of its pharmacological properties and optimization of its chemical structure will be key to unlocking its full potential in the field of medicinal chemistry.